Cas no 1261230-00-5 (2-[(4,6-Dimethyl-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-[(4,6-Dimethyl-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261230-00-5
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 2161360
• Update Time: 2025-07-21

2-[(4,6-Dimethyl-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[(4,6-Dimethyl-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((4,6-dimethylpyrimidin-2-yl)amino)methyl)pyrrolidine-1-carboxylate
• SBB075941
• tert-butyl 2-{[(4,6-dimethylpyrimidin-2-yl)amino]methyl}pyrrolidinecarboxylate
• 2-[(4,6-Dimethylpyrimidin-2-ylamino)methyl]pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H26N4O2/c1-11-9-12(2)19-14(18-11)17-10-13-7-6-8-20(13)15(21)22-16(3,4)5/h9,13H,6-8,10H2,1-5H3,(H,17,18,19)
• InChI Key： MZEFZGDUIWYWJW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CNC1N=C(C)C=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 373
• Topological Polar Surface Area: 67.4

Additional information on 2-[(4,6-Dimethyl-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 2-[(4,6-Dimethyl-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1261230-00-5)

The compound 2-[(4,6-Dimethyl-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1261230-00-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine and pyrrolidine scaffold, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and pharmaceuticals. Recent studies have focused on its role in modulating enzyme activity, its pharmacokinetic properties, and its application in drug discovery pipelines.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Researchers have demonstrated that the tert-butyl ester group enhances the compound's stability and bioavailability, making it a valuable precursor in the synthesis of targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the optimization of inhibitors for protein kinases involved in cancer progression. The study reported improved binding affinity and selectivity when the compound was incorporated into the inhibitor's scaffold.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential as a building block for novel antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 2-[(4,6-Dimethyl-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting a new avenue for addressing antibiotic resistance.

Further research has also delved into the compound's metabolic stability and toxicity profile. A preclinical study conducted in 2023 evaluated its pharmacokinetic parameters in rodent models, revealing favorable absorption and distribution characteristics. The study emphasized the compound's low toxicity and high metabolic stability, which are critical for its potential transition into clinical trials. These findings underscore the compound's versatility and its growing importance in medicinal chemistry.

Looking ahead, the continued exploration of 2-[(4,6-Dimethyl-pyrimidin-2-ylamino)-methyl]-pyrrolidine-1-carboxylic acid tert-butyl ester is expected to yield further insights into its therapeutic applications. Ongoing research is focused on optimizing its synthetic pathways, exploring new derivatives, and evaluating its efficacy in various disease models. As the field advances, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.